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Compound of Interest

Compound Name: MB 660R NHS Ester

Cat. No.: B13720212 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MB 660R NHS Ester is a bright and photostable, far-red fluorescent dye designed for the

labeling of proteins, antibodies, and other biomolecules containing primary amines.[1][2] Its N-

hydroxysuccinimide (NHS) ester functional group reacts efficiently with primary amines (e.g.,

the side chain of lysine residues) at a pH of 7-9 to form a stable, covalent amide bond.[2][3]

With a maximal absorption at approximately 665 nm and emission around 685 nm, MB 660R is

well-suited for excitation by the 633 nm or 635 nm laser lines commonly available on flow

cytometers.[2][4] This rhodamine-based dye exhibits excellent water solubility and its

fluorescence is pH-insensitive between pH 4 and 10.[2][4] The high brightness and

photostability of MB 660R make it an ideal choice for demanding applications such as flow

cytometry, enabling sensitive detection of target antigens.[2][4]

These application notes provide a comprehensive guide for the use of MB 660R NHS Ester in
flow cytometry, including protocols for antibody conjugation, cell staining, and data analysis

considerations.

Product Specifications
A summary of the key quantitative data for MB 660R NHS Ester is presented in the table

below.
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Parameter Value Reference

Excitation Maximum (λmax) ~665 nm [4][5]

Emission Maximum (λem) ~685 nm [4][5]

Molar Extinction Coefficient 92,000 cm⁻¹M⁻¹ [4]

Molecular Weight 840.90 g/mol (protonated) [4]

Reactive Group
N-Hydroxysuccinimide (NHS)

Ester
[1][2]

Reactivity Primary Amines [1][2]

Antibody Conjugation Protocol
This protocol details the procedure for conjugating MB 660R NHS Ester to a typical IgG

antibody.

Materials and Reagents
MB 660R NHS Ester

Antibody to be labeled (in an amine-free buffer such as PBS)

Anhydrous Dimethyl Sulfoxide (DMSO)

1 M Sodium Bicarbonate (NaHCO₃), pH 8.3-8.5

Purification resin (e.g., Sephadex G-25) or dialysis cassette (10K MWCO)

Phosphate Buffered Saline (PBS), pH 7.2-7.4

Quenching reagent (optional): 1 M Tris-HCl, pH 8.0 or 1.5 M Hydroxylamine, pH 8.5

Experimental Workflow for Antibody Conjugation
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Preparation

Labeling Reaction

Purification & QC
Antibody Preparation

(Buffer Exchange, Concentration Adjustment)
Conjugation Reaction

(1 hour, Room Temperature, Dark)

MB 660R NHS Ester
Stock Solution Preparation

Quenching (Optional)
(Stop Reaction)

Purification
(Size-Exclusion Chromatography)If not quenching

Degree of Labeling (DOL)
Calculation
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Cell Preparation

Staining

Final Steps

Prepare Single-Cell
Suspension

Fc Receptor Block
(Optional)

Antibody Staining
(20-30 min, 4°C, Dark)

Wash Cells

Wash Cells

Viability Staining
(Optional)

Flow Cytometry
Analysis

If no viability/fixation

Fixation
(Optional)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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